![molecular formula C15H16N6O3 B5420987 N-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-(2H-tetrazol-5-yl)butyl]acetamide](/img/structure/B5420987.png)
N-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-1-(2H-tetrazol-5-yl)butyl]acetamide
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Description
The compound appears to contain an isoindole group, which is a bicyclic structure consisting of a benzene ring fused to a five-membered ring with two adjacent oxygen atoms and a nitrogen atom. It also contains a tetrazole group, which is a five-membered ring containing four nitrogen atoms and one carbon atom .
Molecular Structure Analysis
The molecular structure of this compound would likely be characterized by the presence of the isoindole and tetrazole rings, along with the butyl (four-carbon) chain linking them .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, isoindoles and tetrazoles are known to participate in various chemical reactions. For example, tetrazoles can act as nucleophiles in substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the isoindole and tetrazole groups, as well as the butyl chain. For example, the compound would likely exhibit the basicity typical of tetrazoles .Future Directions
Properties
IUPAC Name |
N-[4-(1,3-dioxoisoindol-2-yl)-1-(2H-tetrazol-5-yl)butyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N6O3/c1-9(22)16-12(13-17-19-20-18-13)7-4-8-21-14(23)10-5-2-3-6-11(10)15(21)24/h2-3,5-6,12H,4,7-8H2,1H3,(H,16,22)(H,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYIBNVCNEKXNAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CCCN1C(=O)C2=CC=CC=C2C1=O)C3=NNN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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